Cas no 2106632-42-0 (1-Propanone, 1-(2R)-2-piperidinyl-)

• Product Name: 1-Propanone, 1-(2R)-2-piperidinyl-
• CAS No: 2106632-42-0
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5294082
• Update Time: 2025-10-20

1-Propanone, 1-(2R)-2-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• 2beta-Propionylpiperidine
• 1-[(2R)-piperidin-2-yl]propan-1-one
• 1-Propanone, 1-(2R)-2-piperidinyl-

• Inchi： 1S/C8H15NO/c1-2-8(10)7-5-3-4-6-9-7/h7,9H,2-6H2,1H3/t7-/m1/s1
• InChI Key： FDOBDBWYWMTMKT-SSDOTTSWSA-N
• SMILES： O=C(CC)[C@H]1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Propanone, 1-(2R)-2-piperidinyl-

1-Propanone, 1-(2R)-2-piperidinyl (CAS No. 2106632-42-0): A Comprehensive Overview

1-Propanone, 1-(2R)-2-piperidinyl (CAS No. 2106632-42-0) is a versatile compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound, also known as (R)-1-(2-Piperidinyl)-1-propanone, is characterized by its unique structural features and chemical properties, making it an essential component in various advanced research and development activities.

The molecular formula of 1-Propanone, 1-(2R)-2-piperidinyl is C₈H₁₅NO, and its molecular weight is approximately 141.21 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its boiling point is around 157°C at standard atmospheric pressure.

The chiral nature of (R)-1-(2-Piperidinyl)-1-propanone makes it particularly valuable in the synthesis of enantiomerically pure compounds. Enantiomers are mirror-image isomers that can have significantly different biological activities, making them crucial in pharmaceutical development. The ability to selectively synthesize one enantiomer over the other is a key advantage of using this compound.

In recent years, 1-Propanone, 1-(2R)-2-piperidinyl has gained attention for its potential applications in the development of new drugs and therapeutic agents. Research has shown that this compound can serve as a building block for the synthesis of various bioactive molecules, including those with anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel analgesic agents with improved efficacy and reduced side effects compared to existing drugs.

The pharmaceutical industry has also explored the use of (R)-1-(2-Piperidinyl)-1-propanone in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. This approach can enhance drug delivery and improve pharmacokinetic properties, leading to better therapeutic outcomes. A recent study in the European Journal of Pharmaceutical Sciences demonstrated the successful use of this compound in the design of prodrugs for targeted drug delivery systems.

Beyond pharmaceuticals, 1-Propanone, 1-(2R)-2-piperidinyl has found applications in materials science and chemical synthesis. Its unique structure makes it an excellent ligand for metal complexes, which are used in catalytic processes and materials synthesis. For example, researchers at the University of California have utilized this compound to develop novel catalysts for polymerization reactions, leading to the production of advanced polymers with improved mechanical properties.

In addition to its synthetic utility, (R)-1-(2-Piperidinyl)-1-propanone has been studied for its potential environmental applications. Research has shown that this compound can be used as a green solvent or reagent in sustainable chemical processes. Its low toxicity and biodegradability make it an attractive alternative to traditional solvents that are often associated with environmental concerns.

The safety profile of 1-Propanone, 1-(2R)-2-piperidinyl is another important consideration for its widespread use. While it is generally considered safe when handled properly, appropriate safety measures should be followed to minimize any potential risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in a secure location away from incompatible materials.

In conclusion, (R)-1-(2-Piperidinyl)-1-propanone (CAS No. 2106632-42-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers and developers working on innovative solutions in pharmaceuticals, materials science, and sustainable chemistry. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.